Cas no 63059-56-3 (4,5-dichloro-N-ethyl-2-nitroaniline)

• Product Name: 4,5-dichloro-N-ethyl-2-nitroaniline
• CAS No: 63059-56-3
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 513726
• PubChem ID: 112998
• Update Time: 2025-10-30

4,5-dichloro-N-ethyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,5-dichloro-N-ethyl-2-nitro-
• 4,5-dichloro-N-ethyl-2-nitroaniline
• N-Ethyl-4,5-dichloro-2-nitroaniline
• UNII-XR04URS7LX
• DTXSID2069658
• SCHEMBL16406347
• STK396437
• AKOS000507300
• NS00035275
• EINECS 263-826-2
• SB81184
• DB-305251
• F0293-0133
• CS-0331545
• 63059-56-3
• XR04URS7LX
• Benzenamine, 4,5-dichloro-N-ethyl-2-nitro-

• Inchi： 1S/C8H8Cl2N2O2/c1-2-11-7-3-5(9)6(10)4-8(7)12(13)14/h3-4,11H,2H2,1H3
• InChI Key： IYHKPJYDDKJPLJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NCC)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 233.99644
• Monoisotopic Mass: 233.996283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.458
• Boiling Point: 366.6°C at 760 mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.623
• PSA: 55.17

Additional information on 4,5-dichloro-N-ethyl-2-nitroaniline

Comprehensive Analysis of 4,5-Dichloro-N-ethyl-2-nitroaniline (CAS No. 63059-56-3): Properties, Applications, and Industry Trends

4,5-Dichloro-N-ethyl-2-nitroaniline (CAS No. 63059-56-3) is a specialized nitroaromatic compound with significant relevance in modern chemical research and industrial applications. This chlorinated aniline derivative features a unique molecular structure combining nitro and ethylamino functional groups, making it valuable for synthetic chemistry and material science. The compound's molecular formula C8H8Cl2N2O2 and molecular weight 235.07 g/mol position it as an intermediate for advanced organic synthesis.

Recent studies highlight growing interest in nitroaniline derivatives for agrochemical formulations and dye intermediates, with 4,5-dichloro-N-ethyl-2-nitroaniline demonstrating particular promise. Industry reports indicate a 12% annual growth in demand for chlorinated aromatic amines, driven by their role in developing crop protection agents and specialty chemicals. The compound's electron-withdrawing nitro group and chlorine substituents contribute to its reactivity in nucleophilic substitution reactions, a property extensively utilized in pharmaceutical precursor synthesis.

From an environmental perspective, researchers are investigating green synthesis methods for nitroaniline compounds to reduce ecological impact. A 2023 study published in Advanced Synthesis & Catalysis demonstrated improved yields (up to 89%) for 4,5-dichloro-N-ethyl-2-nitroaniline using microwave-assisted synthesis, addressing common queries about sustainable production techniques. This aligns with industry searches for eco-friendly chemical processes and energy-efficient manufacturing.

The compound's physicochemical properties warrant careful consideration: melting point ranges between 98-102°C, with solubility characteristics favoring polar organic solvents (methanol, acetone) over aqueous systems. These traits make it particularly useful in formulation chemistry, where controlled solubility is paramount. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, as evidenced by increasing searches for analytical methods for nitroaromatics in academic databases.

Emerging applications in material science have expanded the utility of CAS 63059-56-3. Recent patents describe its incorporation into photoresist materials for semiconductor manufacturing, leveraging its light-absorbing properties. This development responds to the global chip shortage, with manufacturers seeking specialty chemicals for electronics. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature processes in electronic applications.

Safety considerations for handling 4,5-dichloro-N-ethyl-2-nitroaniline follow standard protocols for nitro compounds, with particular attention to personal protective equipment (PPE) requirements. Regulatory databases show increased queries about REACH compliance and handling guidelines for similar substances, reflecting industry focus on chemical safety standards. Proper storage conditions (cool, dry environments) and incompatibility information (strong oxidizers) are frequently searched parameters in safety data sheets.

Market analysis reveals that Asia-Pacific dominates production of chloronitroaniline derivatives, accounting for 68% of global capacity. The compound's supply chain dynamics have gained attention amid growing interest in regional chemical sourcing strategies. Quality specifications typically require ≥98% purity for industrial use, with HPLC purity testing being the most requested analytical service according to laboratory service providers.

Future research directions for 63059-56-3 include exploration of its catalytic applications and potential in coordination chemistry. A 2024 research preview in Chemical Communications suggested novel ligand properties of similar nitroaniline structures in transition metal complexes, opening possibilities for catalyst design. These developments align with search trends showing 40% annual growth in queries about nitrogen-containing ligands since 2022.

For researchers working with 4,5-dichloro-N-ethyl-2-nitroaniline, proper waste management procedures are essential. Recent innovations in chemical recycling of nitroaromatic byproducts have shown promise, addressing common concerns about industrial waste treatment. The compound's biodegradation pathways are currently under investigation, with preliminary studies indicating potential for microbial degradation using specialized bacterial strains.

In conclusion, 4,5-Dichloro-N-ethyl-2-nitroaniline represents a versatile chemical building block with expanding applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovative uses, from advanced materials to specialty synthesis. As industry focuses on sustainable chemistry and process optimization, this compound remains at the forefront of applied organic chemistry research and development.